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Compound of Interest

Compound Name: Sybraloy

CAS No.: 66199-08-4

Cat. No.: B1239572

Get Quote

This document provides crucial safety protocols and operational guidance for the handling and

disposal of Sybraloy, a dental amalgam containing mercury, silver, tin, and copper. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals by minimizing exposure to hazardous components, particularly

mercury vapor.

Personal Protective Equipment (PPE)
When handling Sybraloy, it is imperative to use appropriate personal protective equipment to

prevent contact and inhalation exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection

Safety glasses with side shields or goggles to

protect against splashes of mercury or particles

of the alloy.[1]

Hand Protection

Impermeable gloves, such as nitrile or

neoprene, to prevent skin contact with mercury,

which can be absorbed through the skin.[1][2]

Respiratory Protection

In areas with inadequate ventilation or where

mercury vapor concentrations may exceed

exposure limits, a NIOSH-approved respirator

with mercury vapor cartridges is necessary.[3]

Protective Clothing

A lab coat or other protective clothing should be

worn to prevent contamination of personal

clothing.[1][4]

Occupational Exposure Limits
Sybraloy's primary components have established occupational exposure limits to protect

personnel from the adverse health effects of long-term exposure. The primary concern during

handling is the release of mercury vapor.
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Component Agency
Exposure Limit (8-
hour Time-
Weighted Average)

Notes

Mercury (vapor) OSHA (PEL) 0.1 mg/m³ [3]

ACGIH (TLV) 0.025 mg/m³ [3]

NIOSH (REL) 0.05 mg/m³ [3]

Silver OSHA (PEL) 0.01 mg/m³ [5]

ACGIH (TLV) 0.1 mg/m³ [5]

Copper (fume) OSHA (PEL) 0.1 mg/m³ [6]

ACGIH (TLV) 0.2 mg/m³ [5][6]

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit.

Operational and Disposal Plans
Adherence to standardized operational and disposal procedures is critical for the safe

management of Sybraloy in a laboratory setting.

Handling and Storage Protocol
Ventilation: Always handle Sybraloy in a well-ventilated area to minimize the concentration

of mercury vapor.[5] Local exhaust ventilation is recommended.

Pre-capsulated Use: Sybraloy is supplied in pre-capsulated form to minimize mercury

exposure. Do not open capsules before mixing.

Mixing: Use a properly functioning amalgamator with a completely enclosed arm.

Surface Integrity: Work surfaces should be smooth, non-porous, and seamless to facilitate

easy cleanup of any spills.[5]

Spill Management:
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NEVER use a vacuum cleaner to clean up a mercury spill as this will vaporize the mercury

and increase exposure.[7]

For small droplets, use a mercury spill kit containing a mercury vapor suppressant, such

as sulfur powder, and a special mercury sponge or syringe for collection.

Isolate the spill area and ensure adequate ventilation.

All materials used for cleanup must be treated as hazardous waste.

Storage: Store Sybraloy capsules in a cool, dry place away from sources of heat.[3]

First Aid Measures
Inhalation: Move the individual to fresh air immediately. Seek medical attention if respiratory

irritation or other symptoms develop.[3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[3][4]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Disposal Plan
All Sybraloy waste is considered hazardous due to its mercury content and must be disposed

of according to local, state, and federal regulations.

Scrap Amalgam:

Collect all scrap amalgam (including unused mixed amalgam and material from

instruments) in a designated, airtight container.[8]

The container should be filled with a mercury suppressant solution or be specifically

designed for amalgam waste.[5]
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DO NOT dispose of scrap amalgam in the trash, with biohazardous waste, or down the

drain.[8]

Empty Capsules: Once mixed, the empty capsules may contain residual mercury and should

be placed in the designated amalgam waste container.

Contaminated Items: Any items visibly contaminated with mercury, such as gloves or

sponges from a spill cleanup, must be disposed of as hazardous waste.

Waste Collection: Arrange for a licensed hazardous waste carrier to collect and transport the

amalgam waste to a certified recycling or disposal facility.[5][8]
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Caption: Workflow for the safe handling and disposal of Sybraloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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